1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride

• IUPAC Name: 1-[3-(diethylaminomethyl)-4-ethoxyphenyl]ethanone;hydrochloride
• InChI: InChI=1S/C15H23NO2.ClH/c1-5-16(6-2)11-14-10-13(12(4)17)8-9-15(14)18-7-3;/h8-10H,5-7,11H2,1-4H3;1H
• InChI Key: ZUNSZAPEOASQOC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC(=C1)C(=O)C)OCC.Cl
• Molecular Formula: C15H24ClNO2
• Molecular Weight: 285.81 g/mol

Description

1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride, also known as EFLEXYN, is a chemical compound that has been widely used in scientific research. It is a ketone derivative that has been synthesized through various methods and has a unique mechanism of action.

Mechanism of Action

1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride acts as a reversible inhibitor of acetylcholinesterase, an enzyme that breaks down acetylcholine in the synaptic cleft. By inhibiting acetylcholinesterase, this compound increases the concentration of acetylcholine in the synaptic cleft, leading to enhanced cholinergic transmission. This mechanism of action is similar to that of other acetylcholinesterase inhibitors, such as donepezil and galantamine, which are used in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the enhancement of cholinergic transmission, the improvement of cognitive function, and the modulation of neurotransmitter release. It has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride has several advantages for lab experiments. It is a fluorescent probe that can be easily detected and quantified, making it a useful tool for the study of acetylcholine release in the brain. It is also a reversible inhibitor of acetylcholinesterase, making it a useful tool for the study of the cholinergic system. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of 1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride. One direction is the development of new derivatives with improved properties, such as increased selectivity and decreased toxicity. Another direction is the study of its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease. Finally, the study of its mechanism of action and its effects on other neurotransmitter systems could lead to a better understanding of the brain and its functions.
Conclusion
In conclusion, this compound is a ketone derivative that has been widely used in scientific research. It has a unique mechanism of action as a reversible inhibitor of acetylcholinesterase and has been used as a tool for the study of the cholinergic system and its role in various physiological processes. It has several advantages for lab experiments but also has some limitations. There are several future directions for the study of this compound, including the development of new derivatives and the study of its potential therapeutic applications.

Synthesis Methods

1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride can be synthesized through various methods, including the reaction of 4-ethoxybenzaldehyde with diethylamine, followed by the reaction with ethyl chloroacetate and hydrochloric acid. The final product is obtained through recrystallization from ethanol. Other methods include the reaction of 4-ethoxybenzaldehyde with nitroethane and reduction with sodium borohydride, and the reaction of 4-ethoxybenzaldehyde with ethyl cyanoacetate and ammonium acetate.

Scientific Research Applications

1-{3-[(diethylamino)methyl]-4-ethoxyphenyl}ethanone hydrochloride has been widely used in scientific research, particularly in the field of neuroscience. It has been used as a fluorescent probe for the detection of acetylcholine release in the brain. It has also been used as a tool for the study of the cholinergic system and its role in various physiological processes, including learning and memory, attention, and motor function.